Flutax 1

• Molecular Formula: C71H66N2O21
• Molecular Weight: 1283.3 g/mol
• InChI: InChI=1S/C71H66N2O21/c1-35-51(91-67(86)57(78)56(39-17-11-8-12-18-39)73-62(80)40-19-13-9-14-20-40)33-71(87)61(93-66(85)41-21-15-10-16-22-41)59-69(7,60(79)58(89-37(3)74)55(35)68(71,5)6)52(32-53-70(59,34-88-53)94-38(4)75)92-65(84)36(2)72-63(81)42-23-26-45(48(29-42)64(82)83)54-46-27-24-43(76)30-49(46)90-50-31-44(77)25-28-47(50)54/h8-31,36,51-53,56-59,61,76,78,87H,32-34H2,1-7H3,(H,72,81)(H,73,80)(H,82,83)
• InChIKey: JMWJJMCMRRQCSY-UHFFFAOYSA-N

Flutax 1: Live-Cell Microtubule Probe

Flutax 1 (CAS 191930‑58‑2) is a fluorescent taxoid that consists of paclitaxel (taxol) derivatized at the 7‑position with a fluorescein‑based dye [1]. The compound binds to polymerized tubulin with an association constant (Ka) of ~10⁷ M⁻¹ and stabilizes microtubules in a manner similar to the parent drug . Its fluorescence (excitation/emission maxima: 495/520 nm) enables direct, fixation‑free visualization of the microtubule cytoskeleton in live cells, making it a specialized probe for real‑time cytoskeletal studies [2].

Fixation-free live-cell microtubule probe

Fluorescein conjugate with pH-sensitive emission

High-affinity binding to polymerized tubulin

• [1] Evangelio JA, Abal M, Barasoain I, Souto AA, Lillo MP, Acuña AU, et al. Fluorescent taxoids as probes of the microtubule cytoskeleton. Cell Motil Cytoskeleton. 1998;39(1):73‑90. View Source
• [2] Díaz JF, Barasoain I, Andreu JM. Fast kinetics of Taxol binding to microtubules: effects of solution variables and microtubule‑associated proteins. J Biol Chem. 2003;278(10):8407‑8419. View Source

Why Flutax 1 Cannot Be Substituted

Flutax 1 occupies the same high‑affinity microtubule‑binding site as paclitaxel, but its unique fluorescein conjugate imparts distinct photophysical, steric, and environmental sensitivities [1]. Unlike the later‑generation analog Flutax 2, Flutax 1 exhibits pronounced pH‑dependent fluorescence and photobleaching behavior . Moreover, its labeling pattern differs qualitatively from that of anti‑α‑tubulin antibodies, with differential staining of specific microtubule subpopulations in the same biological specimen [2]. Consequently, experimental outcomes—especially those relying on quantitative fluorescence or live‑cell kinetics—cannot be reliably reproduced by substituting a generic taxoid or antibody without re‑optimization and re‑validation of the entire imaging pipeline.

Fluorescence photophysics differ from Flutax 2

pH-sensitive emission and faster photobleaching alter quantitative imaging outcomes; Flutax 2 may provide pH-independent stability.

Microtubule subpopulation labeling vs. antibody

Differential staining pattern limits direct transfer of antibody-based protocols; MAP-dependent accessibility must be re-evaluated.

• [1] Díaz JF, Strobe R, Engelborghs Y, Souto AA, Andreu JM. Location and properties of the taxol binding center in microtubules: a picosecond laser study with fluorescent taxoids. J Biol Chem. 2002;277(42):39627‑39635. View Source
• [2] Kovács P, Csaba G. Comparison of the binding of anti‑tubulin antibody and the fluorescent taxol derivative Flutax‑1 to the microtubular system of Tetrahymena. Acta Biol Hung. 2006;57(3):323‑329. View Source

Flutax 1 Differentiation Data

Photostability & pH Sensitivity vs. Flutax 2

Flutax 2 is explicitly reported to be more photostable than Flutax 1 and to exhibit pH‑insensitive fluorescence, whereas Flutax 1's absorption, emission, and fluorescence decay are pH‑dependent . For microtubule‑bound taxoids at full occupancy, fluorescence depolarization relaxation times differ markedly: 14 ns for Flutax 1 vs. 8 ns for Flutax 2 [1].

Photostability & pH Sensitivity

Head-to-head

Flutax 1: pH‑sensitive, depol. relaxation 14 ns
Flutax 2: pH‑insensitive, depol. relaxation 8 ns
Difference: ~1.8‑fold faster relaxation for Flutax 2

pH‑sensitivity enables local proton sensing; Flutax 2 may suit prolonged time‑lapse

Picosecond time‑resolved fluorescence spectroscopy

Evidence Dimension	Photostability & pH dependence of fluorescence
Target Compound Data	pH‑sensitive fluorescence; depolarization relaxation time at full occupancy = 14 ns
Comparator Or Baseline	Flutax 2: pH‑insensitive fluorescence; depolarization relaxation time = 8 ns
Quantified Difference	Flutax 2 is more photostable and pH‑insensitive; relaxation time differs by 6 ns (≈1.8‑fold faster for Flutax 2)
Conditions	Microtubule‑bound taxoids; picosecond time‑resolved fluorescence spectroscopy

Why This Matters

Researchers requiring prolonged time‑lapse imaging or working in variable pH environments should select Flutax 2; however, Flutax 1's pH‑sensitive response can serve as a built‑in probe for local proton concentration changes in the microtubule environment.

• [1] Díaz JF, Strobe R, Engelborghs Y, Souto AA, Andreu JM. Location and properties of the taxol binding center in microtubules: a picosecond laser study with fluorescent taxoids. J Biol Chem. 2002;277(42):39627‑39635. View Source

Binding Affinity and Stoichiometry vs. Paclitaxel

Flutax 1 competes with paclitaxel for the same microtubule binding site but with an approximately eight‑fold lower relative affinity [1]. The binding stoichiometry is 1 molecule of Flutax 1 per αβ‑tubulin dimer assembled, matching that of paclitaxel [2].

Binding Affinity & Stoichiometry

Head-to-head

Flutax 1: Ka ~10⁷ M⁻¹, 1 per αβ‑dimer
Paclitaxel: Ka ~8×10⁷ M⁻¹, 1 per αβ‑dimer
~8‑fold lower affinity

Critical for competitive binding study interpretation

Probe may not displace paclitaxel at equimolar concentrations

Evidence Dimension	Relative binding affinity & stoichiometry
Target Compound Data	Ka ≈ 10⁷ M⁻¹; 1 molecule per αβ‑tubulin dimer
Comparator Or Baseline	Paclitaxel (Taxol): Ka ≈ 8×10⁷ M⁻¹ (estimated from 8‑fold difference); 1 molecule per αβ‑tubulin dimer
Quantified Difference	≈8‑fold lower affinity for Flutax 1
Conditions	In vitro microtubule assembly assays; competition experiments

Why This Matters

The 8‑fold affinity reduction relative to paclitaxel is critical for interpreting competitive binding studies and for designing experiments where the fluorescent probe should not out‑compete the parent drug in situ.

• [1] Evangelio JA, Abal M, Barasoain I, Souto AA, Lillo MP, Acuña AU, et al. Fluorescent taxoids as probes of the microtubule cytoskeleton. Cell Motil Cytoskeleton. 1998;39(1):73‑90. View Source
• [2] Evangelio JA, Abal M, Barasoain I, Souto AA, Lillo MP, Acuña AU, et al. Fluorescent taxoids as probes of the microtubule cytoskeleton. Cell Motil Cytoskeleton. 1998;39(1):73‑90. View Source

Microtubule Subpopulation Staining vs. Antibody

In fixed and living Tetrahymena pyriformis, Flutax 1 and FITC‑labelled anti‑α‑tubulin antibody both labeled longitudinal microtubules, oral and somatic cilia, deep fibers, and contractile vacuole pores equally. However, transversal microtubules were stained only by the antibody and not by Flutax 1, while oral cilia were more intensely stained by Flutax 1 than by the antibody [1][2].

Microtubule Subpopulation Labeling

Head-to-head

Flutax 1: no transversal MTs, stronger oral cilia
Antibody: labels all microtubule subtypes equally

Reveals MAP‑dependent functional microtubule heterogeneity

Confocal microscopy, Tetrahymena model

Evidence Dimension	Microtubule subpopulation labeling
Target Compound Data	Labels longitudinal microtubules; does NOT label transversal microtubules; stronger oral cilia staining
Comparator Or Baseline	FITC‑anti‑α‑tubulin antibody: labels both longitudinal and transversal microtubules; weaker oral cilia staining
Quantified Difference	Qualitative differential staining (transversal microtubules: antibody only; oral cilia intensity: Flutax 1 > antibody)
Conditions	Fixed and living Tetrahymena pyriformis GL; confocal microscopy

Why This Matters

This differential labeling reveals that Flutax 1's binding site accessibility depends on microtubule‑associated proteins (MAPs) and microtubule orientation, making it a valuable tool for probing functional microtubule heterogeneity that is masked by pan‑tubulin antibodies.

• [1] Kovács P, Csaba G. Comparison of the binding of anti‑tubulin antibody and the fluorescent taxol derivative Flutax‑1 to the microtubular system of Tetrahymena. Acta Biol Hung. 2006;57(3):323‑329. View Source
• [2] Kovács P, Csaba G. Comparison of the binding of anti‑tubulin antibody and the fluorescent taxol derivative Flutax‑1 to the microtubular system of Tetrahymena. PubMed PMID: 17048696. View Source

Diffusion-Controlled Binding and MAP-Mediated Slowing

The initial binding rate constant of Flutax 1 to microtubules is inversely proportional to solution viscosity, indicating a diffusion‑controlled reaction [1]. Microtubule‑associated proteins (MAPs) bound to the microtubule outer surface slow the binding of Flutax 1 approximately 10‑fold [2].

Binding Kinetics & MAP Effects

Class-level

Diffusion‑controlled binding (rate ∝ 1/viscosity)
~10‑fold slower binding with MAPs present

Kinetic readout for MAP occupancy in live cells

Consistent with Flutax 2 behavior; class‑level inference

Evidence Dimension	Binding kinetics and MAP effects
Target Compound Data	Diffusion‑controlled binding (rate ∝ 1/viscosity); 10‑fold slower binding with MAPs
Comparator Or Baseline	Class‑level inference: Flutax 2 shows identical 10‑fold MAP‑induced slowing
Quantified Difference	≈10‑fold reduction in binding rate when MAPs are present
Conditions	In vitro microtubule binding assays; PtK2 cell cytoskeletons

Why This Matters

Understanding the diffusion‑limited nature of Flutax 1 binding and the substantial kinetic barrier imposed by MAPs is essential for interpreting time‑resolved imaging data and for optimizing labeling protocols in MAP‑rich cellular environments.

• [1] Díaz JF, Barasoain I, Andreu JM. Fast kinetics of Taxol binding to microtubules: effects of solution variables and microtubule‑associated proteins. J Biol Chem. 2003;278(10):8407‑8419. View Source
• [2] Díaz JF, Barasoain I, Andreu JM. Fast kinetics of Taxol binding to microtubules: effects of solution variables and microtubule‑associated proteins. J Biol Chem. 2003;278(10):8407‑8419. View Source

Fixation-Free Live-Cell Staining Without Retention

Flutax 1 staining is not retained after chemical fixation; the fluorescent signal is lost upon fixation due to photobleaching . Staining is therefore restricted exclusively to live cells, and preparations cannot be stored after labeling .

Fixation Compatibility

Data to verify

Signal lost after chemical fixation; staining exclusive to live cells

Mandates live‑cell imaging workflows

Cannot be stored or used in fixed‑cell multiplex panels

Evidence Dimension	Compatibility with fixation
Target Compound Data	No staining retention after fixation; live‑cell only
Comparator Or Baseline	Anti‑α‑tubulin antibody: retained after standard fixation protocols
Quantified Difference	Complete loss of signal post‑fixation
Conditions	HeLa cells; 2 µM Flutax 1 in HBSS, 1 h incubation at 37°C

Why This Matters

This property mandates live‑cell imaging workflows and precludes the use of Flutax 1 in fixed‑cell multiplexing panels, directly impacting experimental design and procurement decisions for cytoskeletal studies.

Flutax 1 Application Scenarios

Live-Cell Microtubule Dynamics Imaging

Flutax 1 is uniquely suited for real‑time imaging of microtubule dynamics in living cells because it does not require fixation or permeabilization. The 2 µM staining protocol for HeLa cells enables researchers to track microtubule polymerization, depolymerization, and reorganization events directly, circumventing the artifacts introduced by fixation. However, due to rapid photobleaching , imaging sessions must be short and light exposure minimized, making this compound ideal for experiments where temporal resolution and live‑cell context are paramount over long‑term tracking.

Probing Microtubule Heterogeneity and MAP Interactions

The differential staining pattern observed between Flutax 1 and anti‑α‑tubulin antibodies—specifically the lack of transversal microtubule labeling by Flutax 1 in Tetrahymena [1]—makes Flutax 1 a powerful tool for dissecting microtubule subpopulation heterogeneity. Investigators can use Flutax 1 in combination with antibody staining to identify microtubules that are accessible to small‑molecule taxoids versus those that are masked by MAPs or oriented in a manner that occludes the binding pocket. Additionally, the 10‑fold slowing of Flutax 1 binding by MAPs [2] provides a kinetic readout for MAP occupancy, enabling quantitative studies of microtubule‑MAP interactions in live cells.

Competitive Binding Assays with Taxoids

Given the 8‑fold lower affinity of Flutax 1 relative to paclitaxel [3], this fluorescent probe is well‑suited for competitive displacement assays. Researchers can pre‑label microtubules with Flutax 1 and then introduce unlabeled taxoids (e.g., paclitaxel, docetaxel, or novel analogs) to monitor displacement kinetics via fluorescence decay. Because Flutax 1 does not out‑compete paclitaxel at equimolar concentrations, it provides a sensitive window for detecting weaker‑binding or transiently‑interacting microtubule‑stabilizing agents.

pH-Sensitive Microtubule Environment Sensing

Flutax 1's pH‑dependent fluorescence—with distinct emission characteristics for the monoanion and dianion forms of the fluorescein moiety [4]—allows it to function as a ratiometric probe for the local pH in the vicinity of the microtubule surface. This property is not shared by Flutax 2 (pH‑insensitive) and can be exploited to monitor proton flux associated with microtubule polymerization or to detect pH changes in the cytosol during specific cellular processes. Procurement of Flutax 1 over Flutax 2 is therefore justified when pH‑sensing capability is an experimental requirement.

Application

Selection Property

Validation Focus

Live-cell microtubule dynamics imaging

Fixation-free live-cell compatibility

Photobleaching-limited temporal resolution

Microtubule heterogeneity & MAP interactions

Differential subpopulation labeling

MAP-dependent binding accessibility

Competitive taxoid binding assays

Competitive binding profile vs. paclitaxel

Displacement kinetics interpretation

pH-sensitive microtubule environment sensing

pH-dependent fluorescein emission

Ratiometric pH sensing capability

• [1] Kovács P, Csaba G. Comparison of the binding of anti‑tubulin antibody and the fluorescent taxol derivative Flutax‑1 to the microtubular system of Tetrahymena. Acta Biol Hung. 2006;57(3):323‑329. View Source
• [2] Díaz JF, Barasoain I, Andreu JM. Fast kinetics of Taxol binding to microtubules: effects of solution variables and microtubule‑associated proteins. J Biol Chem. 2003;278(10):8407‑8419. View Source
• [3] Evangelio JA, Abal M, Barasoain I, Souto AA, Lillo MP, Acuña AU, et al. Fluorescent taxoids as probes of the microtubule cytoskeleton. Cell Motil Cytoskeleton. 1998;39(1):73‑90. View Source
• [4] Díaz JF, Strobe R, Engelborghs Y, Souto AA, Andreu JM. Location and properties of the taxol binding center in microtubules: a picosecond laser study with fluorescent taxoids. J Biol Chem. 2002;277(42):39627‑39635. View Source